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Compound of Interest

Compound Name: Boc-cys(mbzl)-osu

CAS No.: 140842-91-7

Cat. No.: B613723

Get Quote

Executive Summary
Boc-Cys(MBzl)-OSu (N-α-t-Butyloxycarbonyl-S-(4-methylbenzyl)-L-cysteine N-

hydroxysuccinimide ester) is a pre-activated amino acid derivative designed for Boc-chemistry

Solid-Phase Peptide Synthesis (SPPS). Unlike free acids that require in situ activation (e.g., via

DCC or DIC), this compound contains an N-hydroxysuccinimide (OSu) ester, facilitating direct

aminolysis by the growing peptide chain.

Its critical feature is the S-(4-methylbenzyl) (MBzl) protecting group on the cysteine thiol.[1] The

MBzl group is exceptionally stable to the trifluoroacetic acid (TFA) conditions used to remove

N-terminal Boc groups during synthesis cycles. It requires strong acidolysis (anhydrous

Hydrogen Fluoride or TFMSA) for final removal, making it the standard for synthesizing

peptides where premature cysteine deprotection or disulfide scrambling must be rigorously

prevented.
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Property Specification

Chemical Name
N-α-t-Boc-S-(4-methylbenzyl)-L-cysteine N-

hydroxysuccinimide ester

CAS Number 140842-91-7

Molecular Formula

Molecular Weight 422.50 g/mol

Appearance White to off-white crystalline powder

Melting Point 90 – 97 °C

Solubility Soluble in DMF, DCM, DMSO

Purity (HPLC) 98.0%

Storage +2°C to +8°C (Desiccated); Stable for >2 years

Structural Note: The "MBzl" abbreviation in this context specifically denotes 4-methylbenzyl.

Researchers must not confuse this with "Mob" (4-methoxybenzyl), which is more acid-labile.

The MBzl group provides the high stability required for the repetitive TFA treatments in Boc

SPPS.

Mechanistic Insight: The Pre-Activated Ester
Strategy
The utility of Boc-Cys(MBzl)-OSu lies in its aminolysis efficiency. In standard SPPS,

carbodiimide activation can lead to side reactions, particularly for cysteine, which is prone to

racemization (conversion of L-Cys to D-Cys). The OSu ester is a "leaving group" that activates

the carbonyl carbon for nucleophilic attack by the N-terminal amine of the peptide resin.

Mechanism of Action[6][7]
Nucleophilic Attack: The free amine on the resin attacks the carbonyl carbon of the Boc-
Cys(MBzl)-OSu.

Tetrahedral Intermediate: A transient intermediate forms.
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Elimination: N-hydroxysuccinimide (HOSu) is expelled as a leaving group.

Amide Bond Formation: The stable peptide bond is formed with retention of chiral integrity.
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Figure 1: Mechanism of amide bond formation via aminolysis of the OSu active ester.

Experimental Protocol: Boc-SPPS Coupling Cycle
This protocol assumes the use of a standard Boc-compatible resin (e.g., MBHA or PAM resin)

and manual or semi-automated synthesis.

Reagents Preparation[7][8][9][10]
Coupling Solution: Dissolve Boc-Cys(MBzl)-OSu (3.0 equivalents relative to resin loading)

in minimum DMF.

Base (Catalyst): Diisopropylethylamine (DIEA), 1.0 equivalent relative to the amino acid.

Note: Excess base can promote racemization; strictly control stoichiometry.

Deprotection Solution: 50% TFA in DCM.

Neutralization Solution: 10% DIEA in DCM.

Step-by-Step Workflow
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Step Operation
Reagent/Solve
nt

Time Notes

1 Deprotection 50% TFA / DCM 1 min + 20 min

Remove N-

terminal Boc

from previous

residue.

2 Wash DCM 3 x 1 min
Remove excess

TFA.

3 Neutralization 10% DIEA / DCM 2 x 2 min

Convert amine

salt to free

amine.

4 Wash DMF 3 x 1 min
Prepare resin for

coupling.

5 Coupling
Boc-Cys(MBzl)-

OSu + DIEA
30 - 60 min

Add pre-

dissolved OSu

ester. Monitor via

Kaiser Test.

6 Wash DMF then DCM 3 x 1 min each
Remove HOSu

byproduct.

7 Monitoring
Kaiser /

Ninhydrin Test
~5 min

If blue (positive),

repeat coupling.

If colorless,

proceed.

Critical Optimization: Racemization Control
Cysteine derivatives are uniquely susceptible to racemization during activation due to the high

acidity of the

-proton.

Why OSu? The OSu ester is isolated and purified, meaning no "over-activation" occurs in the

vessel.
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Solvent Choice: Use DMF for the coupling reaction. DCM is less polar and may slow down

the aminolysis of the active ester.

Additives: Although OSu esters react without additives, adding HOBt (1 eq) can further

suppress racemization by maintaining a slightly acidic microenvironment.

Final Cleavage and Deprotection (The HF Step)
The defining characteristic of the MBzl group is its stability. It will NOT be removed by TFA. You

must use anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA).

Standard "High HF" Procedure
This procedure cleaves the peptide from the resin and removes the MBzl group simultaneously.

Safety Warning: HF is extremely toxic and corrosive. Use a specialized Teflon vacuum line

apparatus.

Scavengers: Mix the dried peptide-resin with p-cresol (and p-thiocresol if Met is present) to

scavenge benzyl cations.

Ratio: 90:10 HF:Scavenger (v/v).

Reaction: Treat with anhydrous HF at -5°C to 0°C for 60 minutes.

Work-up: Evaporate HF under vacuum. Precipitate the peptide in cold diethyl ether.

Result: The MBzl group is cleaved as a benzyl cation (scavenged by cresol), yielding the free

thiol (SH).
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Figure 2: The HF cleavage pathway required to remove the MBzl group.

Troubleshooting & Stability
Shelf-Life and Storage[3]

Hydrolysis: OSu esters are sensitive to moisture. If the bottle is left open, atmospheric

moisture will hydrolyze the ester back to the carboxylic acid (Boc-Cys(MBzl)-OH) and N-

hydroxysuccinimide.

Verification: Check purity via HPLC before use if the bottle is old. A significant peak shift will

occur if hydrolyzed.

Protocol: Allow the bottle to warm to room temperature before opening to prevent

condensation.
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Issue Cause Solution

Incomplete Coupling
Steric hindrance or aggregated

peptide.

Re-couple using 1 eq HOBt.

Switch solvent to NMP.

Racemization
Excess base (DIEA) during

coupling.

Reduce DIEA to 0.5 eq or omit

if the resin was thoroughly

neutralized.

Beta-Elimination Formation of dehydroalanine.

Avoid strong bases for

prolonged periods. Keep

coupling times under 2 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Boc-Cys(MBzl)-OSu in Solid-Phase
Peptide Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613723/docs#technical-guide-boc-cys-mbzl-osu-in-
solid-phase-peptide-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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